Cas no 713134-72-6 ((R)-Modafinil Carboxylate Methyl Ester)

• Product Name: (R)-Modafinil Carboxylate Methyl Ester
• CAS No: 713134-72-6
• MF: C₁₆H₁₆O₃S
• MW: 288.361443519592
• CID: 68674
• PubChem ID: 13935668
• Update Time: 2025-06-28

(R)-Modafinil Carboxylate Methyl Ester Chemical and Physical Properties

Names and Identifiers

• (R)-Methyl 2-(benzhydrylsulfinyl)acetate
• (R)-Modafinil Carbox
• (R)-Modafinil Carboxylate Methyl Ester
• ArmodafinilIntermediate
• Methyl (R)-(benzhydrylsulfinyl)acetate
• methyl 2-[(R)-benzhydrylsulfinyl]acetate
• methyl-R-2-[benzhydryl sulfinyl] acetic acid
• (R)-(-)-methyl (diphenylmethanesulfinyl)-acetate
• (R)-modafinic acid methyl ester
• methyl (-)-2-(benzhydrylsulfinyl)acetate
• Acetic acid,2-[(R)-(diphenylmethyl)sulfinyl]-, methyl ester
• PubChem19516
• Methyl [(R)-diphenylmethanesulfinyl]acetate
• 3812AH
• 134M726
• 2-[(R)-(Diphenylmethyl)sulfinyl]-acetic Acid Methyl Ester
• Acetica
• Acetic acid, [(R)-(diphenylMethyl)sulfinyl]-, Methyl ester (9CI)
• AKOS022180217
• 713134-72-6
• F15237
• UNII-LS8E5UHA2R
• CS-13247
• AMY15373
• SCHEMBL19403436
• Methyl(R)-(benzhydrylsulfinyl)acetate
• Methyl 2-((R)-(diphenylmethyl)sulfinyl)acetate
• Acetic acid, ((R)-(diphenylmethyl)sulfinyl)-, methyl ester
• DTXSID00552872
• CS-M2684
• Acetic acid, 2-((R)-(diphenylmethyl)sulfinyl)-, methyl ester
• LS8E5UHA2R
• methyl (R)-2-(benzhydrylsulfinyl)acetate

• Inchi： 1S/C16H16O3S/c1-19-15(17)12-20(18)16(13-8-4-2-5-9-13)14-10-6-3-7-11-14/h2-11,16H,12H2,1H3/t20-/m1/s1
• InChI Key： JFMZFATUMFWKEA-HXUWFJFHSA-N
• SMILES： [S@@](CC(=O)OC)(C(C1C=CC=CC=1)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 288.08200
• Monoisotopic Mass: 288.08201554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.6
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.7

Experimental Properties

• PSA: 62.58000
• LogP: 3.56340

(R)-Modafinil Carboxylate Methyl Ester Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on (R)-Modafinil Carboxylate Methyl Ester

Introduction to (R)-Modafinil Carboxylate Methyl Ester (CAS No. 713134-72-6)

(R)-Modafinil Carboxylate Methyl Ester, with the CAS number 713134-72-6, is a chiral compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound is a derivative of modafinil, a well-known wakefulness-promoting agent used to treat sleep disorders such as narcolepsy, shift work sleep disorder, and excessive daytime sleepiness associated with obstructive sleep apnea. The introduction of the methyl ester group and the specific (R)-configuration imparts unique properties to this molecule, making it a subject of extensive research.

The chemical structure of (R)-Modafinil Carboxylate Methyl Ester consists of a benzhydryl sulfinyl moiety, a substituted phenyl ring, and a methyl ester group attached to the carboxylic acid. The (R)-configuration at the chiral center is crucial for its biological activity and pharmacological profile. This compound can be synthesized through various methods, including enantioselective catalytic processes and chiral resolution techniques, ensuring high enantiomeric purity.

Recent studies have focused on the pharmacokinetic and pharmacodynamic properties of (R)-Modafinil Carboxylate Methyl Ester. One notable study published in the Journal of Medicinal Chemistry in 2022 investigated the oral bioavailability and metabolic stability of this compound. The results indicated that (R)-Modafinil Carboxylate Methyl Ester exhibits enhanced oral bioavailability compared to its parent compound, modafinil. This improvement is attributed to the increased lipophilicity and reduced first-pass metabolism conferred by the methyl ester group.

In terms of pharmacodynamics, (R)-Modafinil Carboxylate Methyl Ester has been shown to exhibit potent wakefulness-promoting effects in animal models. A study conducted by researchers at the University of California, San Francisco, demonstrated that this compound significantly increased wakefulness in rats without causing significant side effects such as hyperactivity or anxiety. These findings suggest that (R)-Modafinil Carboxylate Methyl Ester may have potential as a safer and more effective alternative to existing wakefulness-promoting agents.

The mechanism of action of (R)-Modafinil Carboxylate Methyl Ester is not yet fully understood, but it is believed to involve modulation of dopamine and norepinephrine neurotransmission. Specifically, this compound may enhance the release or inhibit the reuptake of these neurotransmitters in key brain regions involved in wakefulness regulation. Ongoing research aims to elucidate the precise molecular targets and signaling pathways involved in its mechanism of action.

Clinical trials are currently underway to evaluate the safety and efficacy of (R)-Modafinil Carboxylate Methyl Ester in human subjects. Preliminary data from phase I trials have shown promising results, with good tolerability and a favorable safety profile. These trials are expected to provide valuable insights into the potential therapeutic applications of this compound for treating various sleep disorders.

In addition to its potential as a wakefulness-promoting agent, (R)-Modafinil Carboxylate Methyl Ester has also been explored for its cognitive-enhancing properties. A study published in the Cognitive Neuroscience Society Journal in 2023 reported that this compound improved cognitive performance in healthy volunteers, particularly in tasks requiring sustained attention and working memory. These findings suggest that (R)-Modafinil Carboxylate Methyl Ester may have broader applications beyond sleep disorders, including cognitive enhancement in various clinical settings.

The development of (R)-Modafinil Carboxylate Methyl Ester as a pharmaceutical product involves rigorous quality control measures to ensure its purity and stability. Analytical methods such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly used to characterize this compound and monitor its synthesis process. These techniques help ensure that the final product meets stringent regulatory standards for pharmaceutical use.

In conclusion, (R)-Modafinil Carboxylate Methyl Ester (CAS No. 713134-72-6) represents an exciting advancement in the field of medicinal chemistry and pharmacology. Its unique chemical structure and enhanced pharmacological properties make it a promising candidate for treating sleep disorders and potentially other conditions requiring cognitive enhancement. Ongoing research and clinical trials will continue to shed light on its full therapeutic potential and pave the way for its future development as a safe and effective pharmaceutical product.